Cas no 876068-08-5 (O-Tetrahydropyranyl Lubiprostone)

• Product Name: O-Tetrahydropyranyl Lubiprostone
• CAS No: 876068-08-5
• MF: C₂₅H₄₀F₂O₆
• MW: 474.578315734863
• CID: 992702
• PubChem ID: 58601719
• Update Time: 2025-04-20

O-Tetrahydropyranyl Lubiprostone Chemical and Physical Properties

Names and Identifiers

• O-Tetrahydropyranyl Lubiprostone
• 7-[(1R,2R,3R)-2-(4,4-difluoro-3-oxooctyl)-3-(oxan-2-yloxy)-5-oxocyclopentyl]heptanoic acid
• O-Tetrahydropyranyl
• KPXLSWFJVXGWOV-ZFIPPKMNSA-N
• 7-((1R,2R,3R)-2-(4,4-Difluoro-3-oxooctyl)-5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopentyl)heptanoic acid
• starbld0018954
• SCHEMBL14278330
• (11alpha)-16,16-Difluoro-11-[(oxan-2-yl)oxy]-9,15-dioxoprostan-1-oic acid
• DTXSID20729463
• AKOS030526006
• 876068-08-5

• Inchi： 1S/C25H40F2O6/c1-2-3-15-25(26,27)22(29)14-13-19-18(10-6-4-5-7-11-23(30)31)20(28)17-21(19)33-24-12-8-9-16-32-24/h18-19,21,24H,2-17H2,1H3,(H,30,31)/t18-,19-,21-,24?/m1/s1
• InChI Key： KPXLSWFJVXGWOV-ZFIPPKMNSA-N
• SMILES： FC(CCCC)(C(CC[C@H]1[C@@H](CC([C@@H]1CCCCCCC(=O)O)=O)OC1CCCCO1)=O)F

Computed Properties

• Exact Mass: 474.27900
• Monoisotopic Mass: 474.27929532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 89.90000
• LogP: 5.70340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds